Cas no 2680797-37-7 (tert-butyl N-[4-chloro-6-(difluoromethyl)-1,3,5-triazin-2-yl]carbamate)

• Product Name: tert-butyl N-[4-chloro-6-(difluoromethyl)-1,3,5-triazin-2-yl]carbamate
• CAS No: 2680797-37-7
• MF: C₉H₁₁ClF₂N₄O₂
• MW: 280.659047365189
• CID: 5861170
• PubChem ID: 165917585
• Update Time: 2025-05-25

tert-butyl N-[4-chloro-6-(difluoromethyl)-1,3,5-triazin-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4-chloro-6-(difluoromethyl)-1,3,5-triazin-2-yl]carbamate
• EN300-28285991
• 2680797-37-7

• Inchi： 1S/C9H11ClF2N4O2/c1-9(2,3)18-8(17)16-7-14-5(4(11)12)13-6(10)15-7/h4H,1-3H3,(H,13,14,15,16,17)
• InChI Key： XNBMPVLEAAZRPJ-UHFFFAOYSA-N
• SMILES： ClC1N=C(C(F)F)N=C(N=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 280.0538596g/mol
• Monoisotopic Mass: 280.0538596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 77Ų

Additional information on tert-butyl N-[4-chloro-6-(difluoromethyl)-1,3,5-triazin-2-yl]carbamate

Comprehensive Overview of tert-butyl N-[4-chloro-6-(difluoromethyl)-1,3,5-triazin-2-yl]carbamate (CAS No. 2680797-37-7)

The compound tert-butyl N-[4-chloro-6-(difluoromethyl)-1,3,5-triazin-2-yl]carbamate (CAS No. 2680797-37-7) is a specialized triazine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group and a tert-butyl carbamate moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in developing novel herbicides, fungicides, and pharmaceutical agents.

One of the key reasons for the growing attention toward tert-butyl N-[4-chloro-6-(difluoromethyl)-1,3,5-triazin-2-yl]carbamate is its role in sustainable agriculture. With the global focus on reducing environmental impact, this compound's efficacy at low concentrations aligns with the demand for eco-friendly agrochemicals. Additionally, its chloro and difluoromethyl functional groups contribute to its reactivity, enabling precise modifications for targeted applications. This has led to a surge in searches for "triazine-based herbicides" and "fluorinated agrochemical intermediates," reflecting its relevance in modern agricultural science.

In the pharmaceutical sector, CAS No. 2680797-37-7 is explored for its potential in drug discovery. The 1,3,5-triazine core is a well-known scaffold in medicinal chemistry, often associated with anticancer and antiviral properties. Recent studies have investigated its derivatives for inhibiting specific enzymes or pathways, making it a hot topic in "small molecule therapeutics" research. The compound's carbamate group also enhances its stability, a critical factor in prodrug design and controlled-release formulations.

From a synthetic chemistry perspective, tert-butyl N-[4-chloro-6-(difluoromethyl)-1,3,5-triazin-2-yl]carbamate offers versatility. Its chloro substituent allows for nucleophilic substitution reactions, while the difluoromethyl group introduces electron-withdrawing effects, influencing reactivity patterns. These features are particularly valuable in heterocyclic chemistry, where researchers seek efficient routes to complex molecules. Online queries such as "triazine synthesis optimization" and "fluorinated building blocks" highlight the compound's importance in this domain.

The commercial availability of CAS No. 2680797-37-7 has further propelled its adoption. Suppliers and contract research organizations (CROs) frequently list it as a high-purity intermediate, catering to the demand for custom synthesis and scale-up processes. Quality control measures, including HPLC and NMR validation, ensure its suitability for rigorous applications. This aligns with the industry's shift toward "reliable chemical sourcing" and "GMP-compliant intermediates," as evidenced by search trends.

Looking ahead, tert-butyl N-[4-chloro-6-(difluoromethyl)-1,3,5-triazin-2-yl]carbamate is poised to remain a focal point in interdisciplinary research. Its dual utility in agrochemicals and pharmaceuticals, combined with its structural adaptability, positions it as a cornerstone for innovation. As scientists continue to explore its derivatives, the compound's impact on green chemistry and precision medicine is expected to grow, addressing pressing challenges in both fields.